1-(2-chlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(6-methylpyridin-2-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O2/c1-13-6-4-10-17(21-13)22-18(24)15-8-5-11-23(19(15)25)12-14-7-2-3-9-16(14)20/h2-11H,12H2,1H3,(H,21,22,24)
• InChI Key: UYDGGYBOEFZDAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol

Description

1-(2-chlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H16ClN3O2 and its molecular weight is 353.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of related pyridine and dihydropyridine derivatives has been a subject of study due to their potential biological activities and applications in medicinal chemistry. For instance, a series of monoamide isomers including pyridin-2-ylcarbamoyl and methyl ester derivatives have been synthesized and characterized, demonstrating the versatility of pyridine derivatives in chemical synthesis and structural analysis (Kadir, Mansor, & Osman, 2017). These methodologies could potentially apply to the synthesis and characterization of 1-(2-chlorobenzyl)-N-(6-methylpyridin-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, providing a foundation for its use in further scientific research.

Potential Biological Activities

Compounds with similar structures have been evaluated for their biological activities, offering a glimpse into possible research applications of the specified compound. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors, demonstrating significant in vivo efficacy and advancing to clinical trials (Schroeder et al., 2009). This suggests that the compound could potentially be explored for its kinase inhibition properties or other biological activities.

Chemical Synthesis Techniques

The research into pyridine and dihydropyridine derivatives also highlights advanced chemical synthesis techniques that could be relevant for producing the compound. Techniques such as microwave-assisted synthesis have been employed to efficiently generate isothiazolopyridines, pyridothiazines, and pyridothiazepines with valuable biological activities (Youssef, Azab, & Youssef, 2012). These methodologies may offer efficient routes for synthesizing this compound and studying its properties.